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Abstract

CCT251545 is a potent, selective, and orally bioavailable small molecule inhibitor of Cyclin-
Dependent Kinase 8 (CDK8) and Cyclin-Dependent Kinase 19 (CDK19). These kinases are
key components of the Mediator complex, a crucial multi-protein assembly that links
transcription factors to the RNA polymerase Il machinery, thereby playing a pivotal role in the
regulation of gene expression. Discovered through a cell-based screen for inhibitors of the
WNT signaling pathway, CCT251545 has emerged as an invaluable chemical probe for
dissecting the intricate roles of CDK8 and CDK19 in various cellular processes, particularly in
the context of cancer biology. This technical guide provides a comprehensive overview of
CCT251545, including its mechanism of action, its impact on key signaling pathways, detailed
experimental protocols for its use, and a summary of its quantitative effects on cellular and
biochemical targets.

Mechanism of Action and Target Profile

CCT251545 functions as an ATP-competitive inhibitor of CDK8 and CDK19.[1] X-ray
crystallography studies have revealed that CCT251545 binds to the ATP-binding pocket of
CDKS8 in a Type | binding mode.[2] This potent and selective inhibition of CDK8 and CDK19
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disrupts their ability to phosphorylate downstream targets, thereby modulating the
transcriptional output of genes regulated by pathways such as WNT and STATL1.[2]

Quantitative Inhibition Data

Target/Pathway Assay System IC50 Reference
WNT Signaling 7dF3 cells 5nM [3114]
CDK8 Biochemical Assay 7nM [1]
CDK19 Biochemical Assay 6 nM [1]
STAT1
Phosphorylation Cellular Assay 9nM [1]
(Ser727)
WNT Signaling Firefly Luciferase
0.035 uM [5]

(COLO205 cells) Reporter Assay
Cell Growth

GI50 37.73 uM [5]

(COLO205 cells)

Impact on Key Signaling Pathways
WNT/B-catenin Signaling Pathway

The WNT signaling pathway is fundamental in embryonic development and adult tissue
homeostasis, and its aberrant activation is a hallmark of many cancers, particularly colorectal
cancer. CCT251545 was initially identified as a potent inhibitor of WNT/B-catenin signaling.[3]
By inhibiting CDK8/19, CCT251545 modulates the transcriptional activity of 3-catenin/TCF
complexes, leading to the downregulation of WNT target genes.[2]

Caption: CCT251545 inhibits WNT signaling by targeting CDK8/19 in the Mediator complex.

STAT1 Signaling Pathway

Signal Transducer and Activator of Transcription 1 (STAT1) is a key mediator of interferon (IFN)
signaling and plays a critical role in anti-viral and anti-proliferative responses. CDK8 has been
shown to phosphorylate STAT1 on serine 727 (S727), a modification that is important for its full
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transcriptional activity. CCT251545 treatment leads to a reduction in STAT1 S727
phosphorylation, indicating that it can modulate the activity of the STAT1 pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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